Cas no 807628-70-2 (Benzonitrile,4-formyl-2,5-dimethoxy-3,6-dimethyl-)

• Product Name: Benzonitrile,4-formyl-2,5-dimethoxy-3,6-dimethyl-
• CAS No: 807628-70-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 715014
• PubChem ID: 11310542
• Update Time: 2025-04-19

Benzonitrile,4-formyl-2,5-dimethoxy-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-formyl-2,5-dimethoxy-3,6-dimethyl-
• Benzonitrile, 4-formyl-2,5-dimethoxy-3,6-dimethyl- (9CI)
• 4-Formyl-2,5-dimethoxy-3,6-dimethylbenzonitrile
• 807628-70-2

• Inchi： 1S/C12H13NO3/c1-7-9(5-13)11(15-3)8(2)10(6-14)12(7)16-4/h6H,1-4H3
• InChI Key： VWKRVTVLOZFFKU-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=O)=C(C)C(=C(C#N)C=1C)OC

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų